Cas no 23147-57-1 (3-Hydroxy-2-butanone dimer)

• Product Name: 3-Hydroxy-2-butanone dimer
• CAS No: 23147-57-1
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• MDL: MFCD00038696
• CID: 52244
• PubChem ID: 90884
• Update Time: 2025-04-18

3-Hydroxy-2-butanone dimer Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-butanone dimer
• 2,3,5,6-Tetramethyl-1,4-dioxane-2,5-diol
• 1,4-Dioxane-2,5-diol,2,3,5,6-tetramethyl
• 2,3,4,5-TETRAHYDRO-7-METHOXY-1,4-BENZOTHIAZEPINE
• 2,5-dihydroxy-2,3,5,6-tetramethyl-1,4-dioxane
• acetoin dimer
• Acetyl methyl carbinol dimer
• 1,4-Dioxane-2,5-diol, 2,3,5,6-tetramethyl-
• EINECS 245-457-9
• AKOS025310964
• 23147-57-1
• Acetylmethylcarbinol dimer
• SCHEMBL1669130
• DTXSID8051883
• NS00021887
• MFCD00038696
• 2,3,5,6-Tetramethyl-1,4-dioxane-2,5-diol #
• p-Dioxane, 2,5-dihydroxy-2,3,5,6-tetramethyl-
• W-107425
• 3-Hydroxy-2-butanonedimer
• DFMGATPNJMFDCR-UHFFFAOYSA-N
• FT-0744194

• MDL： MFCD00038696
• Inchi： 1S/C8H16O4/c1-5-7(3,9)12-6(2)8(4,10)11-5/h5-6,9-10H,1-4H3
• InChI Key： DFMGATPNJMFDCR-UHFFFAOYSA-N
• SMILES： O1C(C)C(C)(O)OC(C)C1(C)O

Computed Properties

• Exact Mass: 176.10500
• Monoisotopic Mass: 176.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.105
• Melting Point: 90-91°C
• Boiling Point: 279 ºC
• Flash Point: 41°C
• Refractive Index: 1.458
• PSA: 58.92000
• LogP: 0.22720

3-Hydroxy-2-butanone dimer Security Information

• Hazardous Material transportation number：UN 1325
• Hazard Category Code： 11
• Safety Instruction： S16
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes